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Compound of Interest

Compound Name: Meldonium phosphate

Cat. No.: B12299691 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Meldonium, an anti-ischemic agent, modulates cellular energy metabolism by

inhibiting the biosynthesis of L-carnitine.[1] This leads to a metabolic shift from fatty acid

oxidation to the more oxygen-efficient process of glycolysis.[2][3] These application notes

provide a comprehensive overview of established in vivo administration protocols for

Meldonium phosphate in rats, summarizing key quantitative data and detailing experimental

methodologies from various research applications.

Quantitative Data Summary
The following tables summarize dosages, administration routes, and durations of Meldonium
phosphate treatment in rats across different experimental models.

Table 1: Oral Administration Protocols for Meldonium Phosphate in Rats
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Experiment
al Model

Rat Strain Dosage
Administrat
ion Route

Duration Reference

Renal

Ischemia/Rep

erfusion

Wistar
~300 mg/kg

b.m./day

In drinking

water
4 weeks [2]

Liver

Ischemia/Rep

erfusion

Wistar
300 mg/kg

b.m./day

In drinking

water
4 weeks [4][5]

Sepsis (LPS-

induced)
Not Specified

300 mg/kg

b.m./day

In drinking

water
4 weeks [6]

Sepsis

(Faecal-

induced)

Sprague-

Dawley

300 mg/kg

b.m./day

In drinking

water
4 weeks [7][8]

Fuel

Metabolism

Regulation

Lean Zucker

1.6 g/kg

b.m./day

(days 1-2),

then 0.8 g/kg

b.m./day

In drinking

water
10 days [9]

Table 2: Intragastric Administration Protocols for Meldonium Phosphate in Rats

Experiment
al Model

Rat Strain Dosage
Administrat
ion Route

Duration Reference

Acute High-

Altitude

Hypoxia

Not Specified
25, 50, or 100

mg/kg

Intragastric

gavage
Single dose [10]

Experimental Protocols
Protocol 1: Chronic Oral Administration for
Ischemia/Reperfusion Models
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This protocol is adapted from studies investigating the protective effects of Meldonium in renal

and liver ischemia/reperfusion (I/R) injury.[2][4]

1. Animal Model:

Male Wistar rats are commonly used.

2. Meldonium Phosphate Preparation and Administration:

Dissolve Meldonium phosphate in tap water to achieve a target daily intake of

approximately 300 mg/kg body mass.[2]

The concentration in the drinking water may need to be adjusted weekly based on water

consumption to maintain the target dosage.[2]

Provide the Meldonium-supplemented water ad libitum for a pre-treatment period of 4 weeks.

[2][4]

3. Ischemia/Reperfusion Surgery (Renal Model Example):

Anesthetize the rats (e.g., sodium thiopental, 120 mg/kg, i.p.).[2]

Place the animal on a heating pad to maintain body temperature at 37.5 ± 1 °C.[2]

Perform a midline laparotomy to expose the renal pedicles.

Induce ischemia by clamping the renal arteries for a defined period (e.g., 45 minutes).[2]

Remove the clamps to allow reperfusion for a specified duration (e.g., 4 hours).[2]

Sham-operated control groups should undergo the same surgical procedure without the

induction of ischemia.

4. Post-Operative Monitoring and Sample Collection:

Monitor the animals for recovery.
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At the end of the reperfusion period, collect blood and tissue samples (e.g., kidneys, liver) for

biochemical and histological analysis.

Protocol 2: Pre-treatment for Sepsis Models
This protocol is based on studies evaluating the effects of Meldonium pre-treatment on the

course of sepsis.[6][7]

1. Animal Model:

Male Sprague-Dawley rats are a suitable model.[7]

2. Meldonium Phosphate Administration:

Administer Meldonium phosphate in the drinking water at a dosage of 300 mg/kg body

mass/day for 4 weeks.[7]

3. Induction of Sepsis:

LPS-induced sepsis: Induce sepsis by a single intraperitoneal injection of lipopolysaccharide

(LPS) at a dose of 5 mg/kg body mass.[6][11]

Faecal-induced peritonitis: Induce sepsis by a single intraperitoneal injection of a fecal slurry

(e.g., 0.5 g feces/1 mL saline/100 g body mass).[7]

4. Monitoring and Endpoint Analysis:

Monitor survival rates and physiological parameters (e.g., rectal temperature).[11]

Collect tissue and blood samples at a predetermined time point post-sepsis induction for

analysis of inflammatory markers, oxidative stress, and metabolic parameters.
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Caption: Signaling pathway of Meldonium action.

Experimental Workflow for Ischemia/Reperfusion
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Caption: Experimental workflow for I/R studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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